Allyloxypropyl methacrylate

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 3-prop-2-enoxypropyl 2-methylprop-2-enoate
• InChI: InChI=1S/C10H16O3/c1-4-6-12-7-5-8-13-10(11)9(2)3/h4H,1-2,5-8H2,3H3
• InChI Key: VTPQJFCQKHYNAE-UHFFFAOYSA-N
• SMILES: CC(=C)C(=O)OCCCOCC=C

Description

Allyloxypropyl methacrylate is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 87 grams (1.5 mols) of allyl alcohol and 1 milliliter of boron trifluoride-diethyl etherate is heated to 55° C. in a reaction vessel provided with reflux condenser, thermometer and dropping funnel. To this mixture are constantly added 71 grams (0.5 mol) of methacrylic acid-glycidyl ester within 80 minutes. The reaction is exothermic. Subsequently the reaction mixture is rectified via a 40 centimeter silver-coated column, in which process 57 grams of unreacted allyl alcohol are at first distilled off at 25° C. and a pressure of 16 millibars. By a subsequent distillation at 0.3 millibar there are obtained 61.8 grams (61.8% of the theory) of (3-methacryloyloxy-propyl)-allyl ether having a boiling point of 99° C. and a refractive index nD20 =1.4120.